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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B167283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Bromocinnamic acid (CAS:

32862-97-8), a compound of interest in pharmaceutical research and organic synthesis. This

document collates its chemical and physical properties, detailed spectroscopic data, and

established synthesis methodologies. Furthermore, it delves into its known biological activities,

particularly its role as an active metabolite of the anticonvulsant drug cinromide, and explores

the potential mechanisms of action. This guide is intended to be a valuable resource for

professionals in drug discovery and development, offering structured data, experimental

protocols, and visual representations of key chemical and biological processes.

Chemical and Physical Properties
3-Bromocinnamic acid is a halogenated derivative of cinnamic acid. The presence of the

bromine atom on the phenyl ring significantly influences its chemical reactivity and biological

activity. It is predominantly available as the trans isomer.

Table 1: Physicochemical Properties of 3-Bromocinnamic Acid
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Property Value Reference(s)

CAS Number 32862-97-8 [1][2]

Molecular Formula C₉H₇BrO₂ [1][2]

Molecular Weight 227.05 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 177-179 °C (lit.) [1]

Solubility
Soluble in methanol. Insoluble

in water.
[1][4]

IUPAC Name
(2E)-3-(3-bromophenyl)prop-2-

enoic acid
[2]

Synonyms
m-Bromocinnamic acid, trans-

3-Bromocinnamic acid
[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-
Bromocinnamic acid. The following tables summarize key spectroscopic data.

Table 2: ¹H NMR Spectroscopic Data for trans-3-Bromocinnamic Acid
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Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(Hz)

Assignment

12.55 s - -COOH

7.95 d 16.0 Ar-CH=

7.73 s - Ar-H

7.62 d 7.8 Ar-H

7.58 d 7.8 Ar-H

7.38 t 7.8 Ar-H

6.63 d 16.0 =CH-COOH

Solvent: DMSO-d₆

Table 3: ¹³C NMR Spectroscopic Data for trans-3-Bromocinnamic Acid

Chemical Shift (ppm) Assignment

167.8 C=O

142.8 Ar-CH=

136.6 Ar-C

133.8 Ar-CH

131.2 Ar-CH

130.8 Ar-CH

128.0 Ar-CH

122.5 Ar-C-Br

121.2 =CH-COOH

Solvent: DMSO-d₆

Table 4: Key IR Absorption Bands for 3-Bromocinnamic Acid
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Wavenumber (cm⁻¹) Intensity Assignment

2500-3300 Broad O-H stretch (Carboxylic acid)

1680-1710 Strong C=O stretch (Carboxylic acid)

1620-1640 Medium C=C stretch (Alkenyl)

1400-1450 Medium C-O stretch / O-H bend

980 Strong =C-H bend (trans olefin)

600-800 Strong C-Br stretch

Mass Spectrometry: The mass spectrum of 3-Bromocinnamic acid shows a characteristic

isotopic pattern for bromine, with two major peaks for the molecular ion [M]+ and [M+2]+ at m/z

226 and 228, respectively, in an approximate 1:1 ratio.

Synthesis of 3-Bromocinnamic Acid
3-Bromocinnamic acid can be synthesized through several established organic reactions.

The two most common and versatile methods are the Perkin reaction and the Heck reaction.

Perkin Reaction
The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride

in the presence of an alkali salt of the acid.[5][6] For the synthesis of 3-Bromocinnamic acid,

3-bromobenzaldehyde is reacted with acetic anhydride and an alkali acetate.

Experimental Protocol: Synthesis of 3-Bromocinnamic Acid via Perkin Reaction (Adapted

from a general procedure for cinnamic acid derivatives)[7]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-

bromobenzaldehyde (1 equivalent), acetic anhydride (1.5 equivalents), and anhydrous

sodium acetate (1 equivalent).

Heating: Heat the reaction mixture in an oil bath at 170-180°C for 3-4 hours.

Work-up:
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Allow the mixture to cool slightly and pour it into a beaker containing cold water.

To remove any unreacted aldehyde, perform steam distillation.

Neutralize the remaining aqueous solution with a saturated sodium carbonate solution

until alkaline. This converts the product to its soluble sodium salt.

Filter the hot solution to remove any resinous byproducts.

Precipitation: Cool the filtrate and acidify with concentrated hydrochloric acid with vigorous

stirring until the solution is acidic. 3-Bromocinnamic acid will precipitate as a solid.

Purification: Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water) to obtain the

purified product.

Reactants

Process

Products3-Bromobenzaldehyde

CondensationAcetic Anhydride

Sodium Acetate

Catalyst

3-Bromocinnamic Acid

Acetic Acid

Click to download full resolution via product page

Caption: General workflow for the Perkin reaction synthesis of 3-Bromocinnamic acid.

Heck Reaction
The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an

unsaturated halide and an alkene.[8] For the synthesis of 3-Bromocinnamic acid, 3-
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bromoiodobenzene or 3-dibromobenzene can be coupled with acrylic acid.

Experimental Protocol: Synthesis of 3-Bromocinnamic Acid via Heck Reaction (Adapted from

a microscale procedure)[9]

Reaction Setup: In a reaction vial, combine 3-bromoiodobenzene (1 equivalent), acrylic acid

(1.5 equivalents), palladium(II) acetate (0.02 equivalents), and triethylamine (2 equivalents)

in a suitable solvent such as N,N-dimethylformamide (DMF).

Heating: Heat the mixture at 80-90°C with stirring for 1-2 hours.

Work-up:

Cool the reaction to room temperature and transfer the mixture to a beaker containing 3 M

HCl. A solid should form.

Collect the solid by vacuum filtration and wash with water.

Purification: Air dry the crude product. For further purification, recrystallize from a suitable

solvent like 95% ethanol.
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Caption: Key components of the Heck reaction for 3-Bromocinnamic acid synthesis.

Biological Activity and Applications in Drug
Development
3-Bromocinnamic acid has garnered attention in the field of drug development primarily due

to its role as a metabolite of the anticonvulsant drug cinromide (3-bromo-N-ethylcinnamamide).

[1][3]

Anticonvulsant Activity
In vivo studies have indicated that 3-Bromocinnamic acid itself may possess anticonvulsant

properties.[3] Research on monkey models of epilepsy has shown that the metabolite of

cinromide, which includes 3-bromocinnamic acid, was effective in reducing seizure frequency

and duration at plasma levels above 5 mcg/ml.[10] This suggests that 3-Bromocinnamic acid
contributes to the therapeutic effects of its parent drug.
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While the precise mechanism of action is not fully elucidated, the anticonvulsant activity of

cinnamamide and cinnamic acid derivatives is an active area of research.[11] Some studies on

related compounds suggest potential interactions with various molecular targets in the central

nervous system.[11]

Cinromide

Metabolism

3-Bromocinnamic Acid

Central Nervous System

Anticonvulsant Effect

Click to download full resolution via product page

Caption: Metabolic pathway leading to the anticonvulsant activity of 3-Bromocinnamic acid.

Antimicrobial and Other Potential Activities
Cinnamic acid and its derivatives are known to exhibit a broad range of biological activities,

including antimicrobial, antifungal, and anticancer properties.[12][13] The introduction of a

halogen, such as bromine, can enhance these activities.[14] While specific studies on the

antimicrobial or anticancer effects of 3-Bromocinnamic acid are limited, the general bioactivity

of this class of compounds suggests it may be a promising scaffold for the development of new

therapeutic agents.
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Safety and Handling
3-Bromocinnamic acid is classified as an irritant.[2] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[2]

Table 5: GHS Hazard Information

Hazard Statement Precautionary Statement

H315: Causes skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H319: Causes serious eye irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE): When handling 3-Bromocinnamic acid, it is essential

to use appropriate personal protective equipment, including safety glasses, chemical-resistant

gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a fume

hood.

Conclusion
3-Bromocinnamic acid (CAS 32862-97-8) is a versatile compound with established synthetic

routes and demonstrated biological activity. Its role as an active metabolite of an anticonvulsant

drug makes it a compound of significant interest for further investigation in the field of

neuroscience and drug development. The detailed chemical, spectroscopic, and safety data,

along with the experimental protocols provided in this guide, serve as a valuable resource for

researchers and scientists working with this compound. Further studies are warranted to fully

elucidate its mechanism of action and explore its potential in other therapeutic areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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